Cas no 2613382-57-1 (5-(Dimethylphosphoryl)piperidine-3-carboxylic acid)

• Product Name: 5-(Dimethylphosphoryl)piperidine-3-carboxylic acid
• CAS No: 2613382-57-1
• MF: C₈H₁₆NO₃P
• MW: 205.191303253174
• CID: 6340393
• PubChem ID: 155943460
• Update Time: 2025-05-27

5-(Dimethylphosphoryl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2613382-57-1
• 5-(dimethylphosphoryl)piperidine-3-carboxylic acid
• EN300-7499342
• 5-(Dimethylphosphoryl)piperidine-3-carboxylic acid

• Inchi： 1S/C8H16NO3P/c1-13(2,12)7-3-6(8(10)11)4-9-5-7/h6-7,9H,3-5H2,1-2H3,(H,10,11)
• InChI Key： TZFWDMAWWQAENT-UHFFFAOYSA-N
• SMILES： P(C)(C)(C1CNCC(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 205.08678037g/mol
• Monoisotopic Mass: 205.08678037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 66.4Ų

Additional information on 5-(Dimethylphosphoryl)piperidine-3-carboxylic acid

Comprehensive Overview of 5-(Dimethylphosphoryl)piperidine-3-carboxylic acid (CAS No. 2613382-57-1)

5-(Dimethylphosphoryl)piperidine-3-carboxylic acid (CAS No. 2613382-57-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique phosphoryl and carboxylic acid functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a piperidine ring, makes it particularly valuable for designing drug candidates targeting neurological and metabolic disorders, aligning with current trends in precision medicine and small-molecule therapeutics.

The growing interest in 5-(Dimethylphosphoryl)piperidine-3-carboxylic acid is reflected in its applications across high-throughput screening and structure-activity relationship (SAR) studies. Researchers are increasingly exploring its potential as a scaffold for modulating enzyme activity, particularly in kinase inhibition and GPCR targeting, which are hot topics in cancer research and neurodegenerative disease therapeutics. Its phosphonate moiety also contributes to improved metabolic stability, a critical factor in drug development pipelines.

From a synthetic chemistry perspective, the compound’s CAS No. 2613382-57-1 is frequently referenced in patents and academic journals focusing on heterocyclic chemistry. Its piperidine-3-carboxylic acid core is a recurring motif in fragment-based drug design, a strategy gaining traction due to its efficiency in identifying lead compounds. Recent advancements in AI-driven molecular modeling have further highlighted the relevance of such structures, as they are often used to train algorithms for de novo drug discovery.

In the context of green chemistry, 5-(Dimethylphosphoryl)piperidine-3-carboxylic acid has been investigated for its potential in sustainable synthesis routes. The compound’s compatibility with catalytic reactions and biodegradable derivatives aligns with the pharmaceutical industry’s shift toward eco-friendly manufacturing. This aspect resonates with the increasing public and regulatory focus on environmental impact reduction, a frequently searched topic in scientific databases and industry reports.

Analytical studies of CAS No. 2613382-57-1 often employ techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to elucidate its conformational properties. These methods are essential for understanding its stereochemistry, which influences binding affinity in protein-ligand interactions. The compound’s logP and pKa values are also critical parameters discussed in ADMET profiling, a key consideration for researchers optimizing bioavailability.

As the demand for novel chemical entities rises, 5-(Dimethylphosphoryl)piperidine-3-carboxylic acid continues to be a subject of collaborative research between academia and industry. Its inclusion in commercial screening libraries underscores its utility in hit-to-lead optimization. Furthermore, its relevance to peptidomimetics and prodrug design positions it at the forefront of next-generation therapeutics, a trending search term in biopharma circles.

In summary, 5-(Dimethylphosphoryl)piperidine-3-carboxylic acid (CAS No. 2613382-57-1) exemplifies the intersection of structural innovation and therapeutic potential. Its multifaceted applications—from medicinal chemistry to sustainable synthesis—make it a compound of enduring interest, particularly in an era dominated by personalized medicine and computational drug discovery. Ongoing studies will likely uncover further roles for this molecule in addressing unmet medical needs.